Cas no 851406-11-6 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide)
N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide
- Pentanamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-2-propyl-
- SR-01000907245-1
- F0611-0628
- AB00669563-01
- AKOS024587162
- SR-01000907245
- N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-propylpentanamide
- 851406-11-6
- CCG-28224
- N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide
-
- Inchi: 1S/C20H28N2O3/c1-4-6-14(7-5-2)19(23)21-11-10-16-12-15-8-9-17(25-3)13-18(15)22-20(16)24/h8-9,12-14H,4-7,10-11H2,1-3H3,(H,21,23)(H,22,24)
- InChI Key: RSKLWWDNZCTHTK-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C(CCC)CCC
Computed Properties
- Exact Mass: 344.20999276g/mol
- Monoisotopic Mass: 344.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.076±0.06 g/cm3(Predicted)
- Boiling Point: 581.5±50.0 °C(Predicted)
- pka: 11.06±0.70(Predicted)
N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0611-0628-2μmol |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-5μmol |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-10μmol |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-20μmol |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-1mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-2mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-3mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-4mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-5mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0611-0628-10mg |
N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-propylpentanamide |
851406-11-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide
Recent Advances in the Study of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6)
The compound N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-3-yl and pentanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
One of the key areas of research has been the synthesis and optimization of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving condensation and amidation reactions, achieving a final product with high enantiomeric purity. This advancement is critical for ensuring the consistency and scalability of future pharmaceutical formulations.
Pharmacological evaluations of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide have revealed its potential as a modulator of specific biological pathways. In vitro and in vivo studies have demonstrated its efficacy in targeting inflammatory markers, suggesting applications in autoimmune diseases and chronic inflammation. A 2023 study in Biochemical Pharmacology highlighted its ability to inhibit key enzymes involved in the NF-κB pathway, a central regulator of inflammatory responses. These findings position the compound as a candidate for further preclinical development.
Another significant area of investigation is the compound's neuroprotective properties. Research published in Neuropharmacology (2024) explored its effects on neuronal cells under oxidative stress conditions. The results indicated that N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide could mitigate oxidative damage and enhance cell survival, potentially offering therapeutic benefits for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These effects were attributed to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function.
Despite these promising findings, challenges remain in the clinical translation of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which must be addressed through structural modifications or formulation strategies. Ongoing research aims to optimize these properties while maintaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide (CAS: 851406-11-6) represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Recent advances in synthesis, pharmacology, and mechanistic understanding have laid a strong foundation for future studies. Continued research will be essential to overcome existing challenges and unlock the full therapeutic potential of this compound.
851406-11-6 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-propylpentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)